- Solvent-free mechanochemical chlorination of hydrocarbons with CuCl2Tetrahedron Letters, 2013, 54(52), 7180-7182,
Cas no 2234-13-1 (Octachloronapthalene)
Octachloronaphthalene octachloronaphthalene, also known as "1,2,3,4,5,6,7,8-octachloronaphthalene", is an octachloro substitution of naphthalene. It is used as an insulating material in the electrical industry, an additive for grinding wheel medium and cutting oil coolant, as well as in the synthesis of fungicides \ algicides. Octachloronaphthalene is also one of the urban water pollutants, with teratogenicity and carcinogenicity< Br>
Octachloronapthalene structure
Octachloronapthalene Properties
Names and Identifiers
-
- Perchloronaphthalene
- octachloronaphthane
- 1,2,3,4,5,6,7,8-OCTACHLORONAPHTHALENE
- HALOWAX 1051
- octachloro-naphthalen
- Perna
- OCTACHLORONAPHTHALENE
- PCN-75
- OCTACHLORONAPHTHALENE, 20MG, NEAT
- Octachloronapthalene
- Octachlornaphthalen
- octachloronaphtalene
- octachloro-naphthalene
- Naphthalene, octachloro-
- Octachloro naphthalene
- BQ6EO9GJXE
- Naphthalene, 1,2,3,4,5,6,7,8-octachloro-
- PCN no.75
- C10Cl8
- cis-myrist-7-enoyl-CoA
- AMBZ0211
- RTNLUFLDZOAXIC-UHFFFAOYSA-N
- NSC243655
- OR30671
- NSC-243655
- AKOS015850135
- EINECS 218-778-7
- MFCD00145026
- FT-0658076
- BRN 1653604
- DTXSID6025800
- HSDB 5457
- 1,2,3,4,5,6,7,8-Octachloronaphthalene
- Octacloronaftaleno
- 2234-13-1
- SCHEMBL2206144
- Oktaklornaftalen
- 1,3,4,5,6,7,8-Octachloronaphthalene
- NSC 243655
- Octachloronaphthalene 10 microg/mL in Cyclohexane
- Q2148325
- UNII-BQ6EO9GJXE
- E85382
- Octachloronaphthalene 10 microg/mL in Acetonitrile
- Clc1c(Cl)c(Cl)c(Cl)c2c(Cl)c(Cl)c(Cl)c(Cl)c12
- W-107483
- Naftaleno, 1,2,3,4,5,6,7,8-octacloro-
- AM85673
- OCTACHLORONAPHTHALENE [HSDB]
- CAA23413
- Octachloronaphthalene 10 microg/mL in Isooctane
- AC-8953
- LS-2291
- Naphthalene, octachloro- (6CI,7CI,8CI,9CI)
- PCN 75
- NS00027133
- SY020263
- Naphthalene, octachloro
- Pepna
- 4-05-00-01665 (Beilstein Handbook Reference)
- DTXCID105800
- Octachloronaphthalene (ACGIH:OSHA)
- Pernas
- 60983-69-9
- DTXSID60872427
- DB-025255
- 1,2,3,4,5,6,7,8Octachloronaphthalene
- +Expand
-
- MFCD00145026
- RTNLUFLDZOAXIC-UHFFFAOYSA-N
- 1S/C10Cl8/c11-3-1-2(5(13)9(17)7(3)15)6(14)10(18)8(16)4(1)12
- ClC1=C(C(=C(C2C(=C(C(=C(C=21)Cl)Cl)Cl)Cl)Cl)Cl)Cl
- 1653604
Computed Properties
- 399.75100
- 0
- 0
- 0
- 399.750822
- 18
- 254
- 0
- 0
- 0
- 0
- 0
- 1
- 8.2
- nothing
- 0
- 0
Experimental Properties
- 8.06700
- 0.00000
- 1.6000 (estimate)
- Insoluble
- 440 ºC
- 185 ºC
- Fahrenheit: -.4 ° f
Celsius: -18 ° c - 10 μg/mL in cyclohexane
- Yellowish solid with an aromatic odor
- 2.00
Octachloronapthalene Security Information
- GHS07
- QK0250000
- 3
- S36/39
- S36/39
- R22
- Xn
- UN 1145 3
- H302
- dust mask type N95 (US), Eyeshields, Gloves
- 2-8°C
- 11-20-38-50/53-65-67
- Warning
Octachloronapthalene Customs Data
- 2903999090
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Octachloronapthalene Price
Octachloronapthalene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:CuCl2, 20 min, rt-80°C
Reference
Synthetic Circuit 2
Synthetic Circuit 3
Reaction Conditions
1.15 h, reflux
1.1R:S8, 160°C; 8 h, 225°C; 3 d, 210°C
2.1R:H2O2, R:O(C(=O)CF3)2, S:H2O, 2 h, -10°C
2.2R:H2SO4, 1 h, rt
2.3S:CH2Cl2
3.1S:CH2Cl2, 5 h, 0°C; 2 h, 0°C → rt
4.1R:SO2Cl2, overnight, rt
5.11 h, 250°C
1.1R:S8, 160°C; 8 h, 225°C; 3 d, 210°C
2.1R:H2O2, R:O(C(=O)CF3)2, S:H2O, 2 h, -10°C
2.2R:H2SO4, 1 h, rt
2.3S:CH2Cl2
3.1S:CH2Cl2, 5 h, 0°C; 2 h, 0°C → rt
4.1R:SO2Cl2, overnight, rt
5.11 h, 250°C
Reference
- OctachloroazuleneJournal of the American Chemical Society, 2002, 124(51), 15302-15307,
Synthetic Circuit 4
Reaction Conditions
1.1R:NaI, S:Me2CO
Reference
- Improved syntheses and complete characterization of some polychloronaphthalenesEnvironmental Science and Technology, 1993, 27(8), 1673-80,
Synthetic Circuit 5
Reaction Conditions
1.1
Reference
- Synthesis and crystallography of 1,2,3,4,6,7-hexachloronaphthalene and 1,2,3,5,6,7-hexachloronaphthaleneActa Chemica Scandinavica, 1992, 46(6), 527-32,
Synthetic Circuit 6
Reaction Conditions
1.1R:SnCl2, S:(i-Pr)2O
Reference
- Synthesis, reactions and spectra of some fused polycyclic aromatic chlorocarbons, and related compoundsAnales de Quimica, 1980, 76(2), 157-70,
Octachloronapthalene Raw materials
Octachloronapthalene Preparation Products
- pentachloronaphthalene (1321-64-8)
- Naphthalene, trichloro- (1321-65-9)
- hexachloronaphthalene (1335-87-1)
- Octachloronapthalene (2234-13-1)
- Naphthalene, chloro- (25586-43-0)
- Naphthalene, dichloro- (28699-88-9)
- Naphthalene,heptachloro- (32241-08-0)
- 1,2,3,4,5,6,7-Heptachloronaphthalene (>90%) (58863-14-2)
Octachloronapthalene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:2234-13-1)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:2234-13-1)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:2234-13-1)
TANG SI LEI
15026964105
2881489226@qq.com
Octachloronapthalene Related Literature
-
1. 1165. Preparation of polyfluoroaromatic compounds by the reaction of perhalogeno-aromatic compounds with potassium fluoride in sulpholanG. Fuller J. Chem. Soc. 1965 6264
-
2. Polyhalogenoaromatic compounds. Part XXXVI. Mass spectra of octa- and hepta-chloronaphthalenesJim Clark,Ruth Maynard,Basil J. Wakefield J. Chem. Soc. Perkin Trans. 2 1976 73
-
3. 1165. Preparation of polyfluoroaromatic compounds by the reaction of perhalogeno-aromatic compounds with potassium fluoride in sulpholanG. Fuller J. Chem. Soc. 1965 6264
-
Tao Yuan,Abdul Majid,William D. Marshall Green Chem. 2003 5 25
-
Ladislav M. Markovec,Robert J. Magee Analyst 1984 109 497
-
Mohammed A. Khairy,Rainer Lohmann Environ. Sci.: Processes Impacts 2014 16 414
-
Micha? A. Dobrowolski,Micha? K. Cyrański,Zbigniew Wróbel Phys. Chem. Chem. Phys. 2016 18 11813
-
Yalu Liu,Huijie Lu,Wenxiao Pan,Qianqian Li,Guijin Su,Minghui Zheng,Lirong Gao,Guorui Liu,Wenbin Liu RSC Adv. 2017 7 17577
-
9. Polyhalogenoaromatic compounds. Part 52. Reactions of octachloronaphthalene with nucleophilic reagents and synthesis of some heptachloronaphthyl derivativesJohn H. Brady,Nazir Tahir,Basil J. Wakefield J. Chem. Soc. Perkin Trans. 1 1984 2425
-
Huijie Lu,Qianqian Li,Guijin Su,Minghui Zheng,Yuyang Zhao,Xue Miao,Yalu Liu,Xinchen Huang,Yanhui Zhao Environ. Sci.: Nano 2017 4 994
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2234-13-1)Octachloronaphthalene
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:2234-13-1)Octachloronapthalene
99%
25g
287.0